Cas no 1782412-49-0 (methyl 1-amino-3-fluoro-cyclobutanecarboxylate)

• Product Name: methyl 1-amino-3-fluoro-cyclobutanecarboxylate
• CAS No: 1782412-49-0
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 5290085
• PubChem ID: 84716347
• Update Time: 2026-03-10

methyl 1-amino-3-fluoro-cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-amino-3-fluorocyclobutane-1-carboxylate
• methyl 1-amino-3-fluoro-cyclobutanecarboxylate

• Inchi： 1S/C6H10FNO2/c1-10-5(9)6(8)2-4(7)3-6/h4H,2-3,8H2,1H3
• InChI Key： RXDZDBXLEJGLIC-UHFFFAOYSA-N
• SMILES： C1(N)(C(OC)=O)CC(F)C1

Additional information on methyl 1-amino-3-fluoro-cyclobutanecarboxylate

Methyl 1-amino-3-fluoro-cyclobutanecarboxylate (CAS No. 1782412-49-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 1-amino-3-fluoro-cyclobutanecarboxylate, identified by its unique chemical identifier CAS No. 1782412-49-0, represents a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its cyclobutane ring substituted with a fluoro group and an amino carboxylate ester, has garnered considerable attention due to its versatile applications in drug development and synthetic organic chemistry.

The structural motif of methyl 1-amino-3-fluoro-cyclobutanecarboxylate encompasses several key functional groups that contribute to its reactivity and utility. The presence of the fluoro substituent introduces a degree of electronic and steric modulation, which is highly valued in medicinal chemistry for influencing metabolic stability and binding affinity. Furthermore, the cyclobutane ring provides a rigid scaffold, enhancing the compound's potential as a building block for more complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated heterocycles due to their pronounced biological activity. Methyl 1-amino-3-fluoro-cyclobutanecarboxylate fits squarely within this trend, offering researchers a valuable precursor for synthesizing novel therapeutic agents. Its incorporation into drug candidates has been linked to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life.

One of the most compelling aspects of methyl 1-amino-3-fluoro-cyclobutanecarboxylate is its role as an intermediate in the synthesis of bioactive molecules. The compound's bifunctional nature—possessing both an amino group and a carboxylate ester—makes it amenable to diverse synthetic transformations. These include nucleophilic substitutions, condensation reactions, and coupling processes, which are fundamental to constructing intricate molecular frameworks.

Recent studies have highlighted the compound's utility in the development of small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of methyl 1-amino-3-fluoro-cyclobutanecarboxylate have been investigated for their potential as kinase inhibitors, where the fluoro group plays a crucial role in modulating interactions with the target enzyme. Such research underscores the importance of this intermediate in advancing drug discovery efforts.

The synthesis of methyl 1-amino-3-fluoro-cyclobutanecarboxylate typically involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps often include halogenation of cyclobutane derivatives followed by nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These methodologies highlight the compound's synthetic versatility and its suitability for large-scale production.

From a practical standpoint, the availability of methyl 1-amino-3-fluoro-cyclobutanecarboxylate from reputable chemical suppliers ensures that researchers can readily incorporate it into their synthetic pipelines. This accessibility is critical for accelerating drug development timelines and facilitating high-throughput screening campaigns. The compound's well-documented properties also contribute to its reliability as a starting material in both academic and industrial settings.

The impact of fluorine-containing compounds on modern medicine cannot be overstated. The unique electronic properties of fluorine atoms can significantly alter the pharmacological characteristics of a molecule, making fluorinated derivatives particularly attractive for therapeutic applications. Methyl 1-amino-3-fluoro-cyclobutanecarboxylate exemplifies this trend by serving as a cornerstone for numerous drug candidates that have demonstrated preclinical promise.

In conclusion, methyl 1-amino-3-fluoro-cyclobutanecarboxylate (CAS No. 1782412-49-0) stands as a pivotal intermediate in pharmaceutical synthesis. Its structural features and synthetic adaptability make it indispensable for constructing complex drug molecules with improved biological activity. As research continues to uncover new applications for fluorinated heterocycles, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.